Cas no 2090372-25-9 (6-cyanoimidazo1,5-apyridine-1-carboxylic acid)

• Product Name: 6-cyanoimidazo1,5-apyridine-1-carboxylic acid
• CAS No: 2090372-25-9
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• MDL: MFCD30631813
• CID: 5239218
• Update Time: 2025-08-05

6-cyanoimidazo1,5-apyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-carboxylic acid, 6-cyano-
• 6-cyanoimidazo1,5-apyridine-1-carboxylic acid

• MDL： MFCD30631813
• Inchi： 1S/C9H5N3O2/c10-3-6-1-2-7-8(9(13)14)11-5-12(7)4-6/h1-2,4-5H,(H,13,14)
• InChI Key： LMFOEECFYFLYBE-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=CN1C=C(C#N)C=C2

Additional information on 6-cyanoimidazo1,5-apyridine-1-carboxylic acid

Recent Advances in the Study of 6-Cyanoimidazo[1,5-a]pyridine-1-carboxylic Acid (CAS: 2090372-25-9)

6-Cyanoimidazo[1,5-a]pyridine-1-carboxylic acid (CAS: 2090372-25-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or active pharmacophore in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of 6-cyanoimidazo[1,5-a]pyridine-1-carboxylic acid derivatives to enhance their binding affinity for specific kinase targets. The study utilized molecular docking and in vitro assays to demonstrate that modifications at the carboxylic acid moiety could significantly improve selectivity and potency. These findings suggest that this compound could serve as a promising scaffold for the development of kinase inhibitors, particularly in oncology.

Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the antimicrobial potential of 6-cyanoimidazo[1,5-a]pyridine-1-carboxylic acid derivatives. The study synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Results indicated that certain derivatives exhibited potent inhibitory effects against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. This underscores the compound's potential as a lead structure for novel antibacterial agents.

Further research has explored the pharmacokinetic properties of 6-cyanoimidazo[1,5-a]pyridine-1-carboxylic acid. A 2024 preclinical study reported in European Journal of Pharmaceutical Sciences investigated the compound's metabolic stability and bioavailability. The study employed LC-MS/MS techniques to analyze plasma concentrations in rodent models, revealing favorable absorption and distribution profiles. These findings support the compound's suitability for further development as a drug candidate.

In addition to its therapeutic potential, recent advancements in synthetic methodologies for 6-cyanoimidazo[1,5-a]pyridine-1-carboxylic acid have been reported. A 2023 paper in Organic Process Research & Development described a scalable, cost-effective synthesis route using continuous flow chemistry. This innovation addresses previous challenges in large-scale production, paving the way for broader application of this compound in pharmaceutical research.

In conclusion, 6-cyanoimidazo[1,5-a]pyridine-1-carboxylic acid (CAS: 2090372-25-9) represents a versatile and promising compound in chemical biology and drug discovery. Recent studies have elucidated its potential as a kinase inhibitor scaffold, antimicrobial agent, and its favorable pharmacokinetic properties. Continued research into its structure-activity relationships and optimization of synthetic routes will likely expand its applications in the development of novel therapeutics.